Cas no 219713-19-6 (N-{5,8-dimethoxy-1,2,4triazolo1,5-cpyrimidin-2-yl}-2-methoxy-6-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-{5,8-dimethoxy-1,2,4triazolo1,5-cpyrimidin-2-yl}-2-methoxy-6-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 219713-19-6
• MF: C₁₅H₁₄F₃N₅O₅S
• MW: 433.362371921539
• MDL: MFCD34562673
• CID: 5667775
• PubChem ID: 15477125
• Update Time: 2023-11-25

N-{5,8-dimethoxy-1,2,4triazolo1,5-cpyrimidin-2-yl}-2-methoxy-6-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• MARGDUIFHMFGFA-UHFFFAOYSA-N
• N-{5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidin-2-yl}-2-methoxy-6-(trifluoromethyl)benzene-1-sulfonamide
• EN300-26865207
• 219713-19-6
• CHEMBL2289762
• N-(5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidin-2-yl)-2-methoxy-6-(trifluoromethyl)benzenesulfonamide
• N-{5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidin-2- yl}-2-methoxy-6-(trifluoromethyl)benzene-1-sulfon amide
• Benzenesulfonamide, N-(5,8-dimethoxy[1,2,4]triazolo[1,5-c]pyrimidin-2-yl)-2-methoxy-6-(trifluoromethyl)-
• N-{5,8-dimethoxy-1,2,4triazolo1,5-cpyrimidin-2-yl}-2-methoxy-6-(trifluoromethyl)benzene-1-sulfonamide

• MDL： MFCD34562673
• Inchi： 1S/C15H14F3N5O5S/c1-26-9-6-4-5-8(15(16,17)18)11(9)29(24,25)22-13-20-12-10(27-2)7-19-14(28-3)23(12)21-13/h4-7H,1-3H3,(H,21,22)
• InChI Key： MARGDUIFHMFGFA-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CC=1C(F)(F)F)OC)(NC1=NN2C(=NC=C(C2=N1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 433.06677422g/mol
• Monoisotopic Mass: 433.06677422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Melting Point: 238-240 °C
• pka: 1.56±0.30(Predicted)